![molecular formula C7H12O B2357172 [(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol CAS No. 6221-36-9](/img/structure/B2357172.png)
[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol
Overview
Description
“[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol” is a chemical compound with the CAS Number: 6221-36-9 . It has a molecular weight of 112.17 and its molecular formula is C7H12O . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for “[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol” is 1S/C7H12O/c8-4-5-1-6-3-7(6)2-5/h5-8H,1-4H2/t5-,6-,7+ . The compound contains a total of 21 bonds; 9 non-H bonds, 1 rotatable bond, 1 three-membered ring, 1 five-membered ring, 1 six-membered ring, 1 hydroxyl group, and 1 primary alcohol .Scientific Research Applications
Organic Synthesis
This compound serves as a versatile intermediate in organic synthesis. Its unique bicyclic structure is beneficial in the synthesis of complex molecules, particularly in the development of new pharmaceuticals and agrochemicals . It can undergo various chemical reactions, including cycloadditions, to form more complex structures that are valuable in medicinal chemistry .
Medicinal Chemistry
In medicinal chemistry, [(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol is used to create novel therapeutic agents. Its bicyclic framework is a key feature in the design of drugs with improved pharmacokinetic properties . The compound’s ability to act as a chiral building block allows for the synthesis of enantiomerically pure substances, which is crucial for the activity of many drugs .
Materials Science
The compound finds applications in materials science due to its potential to modify material properties. It can be used to synthesize new polymers or as an additive to improve the characteristics of existing materials . Its incorporation into materials could lead to advancements in the development of high-performance plastics or coatings .
Pharmacology
Pharmacologically, [(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol can be used to study drug-receptor interactions. Its structure can mimic certain biological molecules, making it useful in probing the binding sites of receptors or enzymes . This can provide valuable insights into the mechanisms of action of various drugs and aid in the discovery of new therapeutic targets .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reference material in chromatographic analyses. It can help in the calibration of instruments or serve as a comparison in the quantification of complex mixtures . Its well-defined structure and properties make it suitable for such applications .
Environmental Science
Lastly, in environmental science, [(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol can be utilized in the study of environmental pollutants. It can act as a model compound to understand the behavior of similar bicyclic structures in the environment, such as their degradation pathways or interaction with other environmental components .
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements include H302, H315, H319, H332, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Mode of Action
It is known that the compound is synthesized from ®-1,2-epoxyhex-5-ene through a catalytic intramolecular cyclopropanation .
Biochemical Pathways
The biochemical pathways affected by [(1R,3r,5S)-bicyclo[31More research is needed to understand the compound’s role in biochemical pathways .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of [(1R,3r,5S)-bicyclo[31Therefore, its impact on bioavailability is currently unknown .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of [(1R,3r,5S)-bicyclo[31Factors such as temperature, pH, and presence of other compounds could potentially affect its action .
properties
IUPAC Name |
[(1R,5S)-3-bicyclo[3.1.0]hexanyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O/c8-4-5-1-6-3-7(6)2-5/h5-8H,1-4H2/t5?,6-,7+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPIIUAPEQOCMGL-DGUCWDHESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2C1C2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]1CC(C2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol | |
CAS RN |
6221-36-9 |
Source
|
| Record name | [(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(3,4-dimethoxyphenethyl)acetamide](/img/structure/B2357093.png)
![2-((2-(benzyl(methyl)amino)thiazolo[4,5-d]pyrimidin-7-yl)thio)-N-(4-chloro-2-methoxy-5-methylphenyl)acetamide](/img/structure/B2357096.png)
![N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3-(trifluoromethyl)benzamide](/img/structure/B2357097.png)
![2-(1-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-1-oxopropan-2-yl)-6-cyclopropylpyridazin-3(2H)-one](/img/structure/B2357099.png)
![[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone](/img/structure/B2357100.png)
![N-(benzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)-N-(pyridin-2-ylmethyl)benzamide](/img/structure/B2357101.png)
![2-((5-(2-(1H-benzo[d]imidazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethanone](/img/structure/B2357108.png)
![2-[1-(Tert-butoxycarbonyl)piperidin-4-yl]propanoic acid](/img/structure/B2357112.png)